N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide

• IUPAC Name: N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]bicyclo[4.1.0]heptane-7-carboxamide
• InChI: InChI=1S/C16H18N2O3/c19-16(15-11-3-1-2-4-12(11)15)18-17-8-10-5-6-13-14(7-10)21-9-20-13/h5-8,11-12,15H,1-4,9H2,(H,18,19)/b17-8+
• InChI Key: DBZYKKHONRXLOZ-CAOOACKPSA-N
• Canonical SMILES: C1CCC2C(C1)C2C(=O)NN=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: C1CCC2C(C1)C2C(=O)N/N=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

N-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide (BHC) is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. BHC is a bicyclic compound that contains a benzodioxole ring and a heptane ring, and its chemical structure makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide is not fully understood, but it is believed to involve the inhibition of enzymes and proteins involved in various cellular processes. N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide has also been shown to inhibit the aggregation of beta-amyloid, a protein that is believed to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide can inhibit the activity of acetylcholinesterase and beta-amyloid aggregation. N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide has also been shown to have antioxidant activity, which may be beneficial in the treatment of neurodegenerative diseases. In vivo studies have shown that N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide is its relatively simple synthesis method, which makes it accessible to researchers in various fields. N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide is also stable under a range of conditions, which makes it suitable for use in various experiments. However, one limitation of N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide. One area of research is the development of N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide-based drugs for the treatment of neurodegenerative diseases. Another area of research is the synthesis of novel materials using N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide. Additionally, further studies are needed to fully understand the mechanism of action of N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide and its potential applications in various fields.
Conclusion:
N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide is relatively simple, and it has been extensively studied for its potential applications in medicinal chemistry, materials science, and organic synthesis. N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide has been shown to have a range of biochemical and physiological effects, and there are several future directions for its study.

Synthesis Methods

The synthesis of N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide involves the reaction of 1,3-benzodioxole-5-carboxaldehyde and bicyclo[4.1.0]hept-2-ene-7-one in the presence of hydrazine hydrate. The reaction proceeds through a condensation reaction between the aldehyde and the ketone, followed by the addition of hydrazine hydrate to form the hydrazone. The resulting product is then purified through recrystallization to obtain pure N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide.

Scientific Research Applications

N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide has been studied as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. N'-(1,3-benzodioxol-5-ylmethylene)bicyclo[4.1.0]heptane-7-carbohydrazide has also been studied for its potential use in the synthesis of novel materials, such as polymers and nanoparticles.